Cas no 2060006-19-9 (Benzenamine, N-(ethylmethyloxido-λ4-sulfanylidene)-3-methyl-)

• Product Name: Benzenamine, N-(ethylmethyloxido-λ4-sulfanylidene)-3-methyl-
• CAS No: 2060006-19-9
• MF: C₁₀H₁₅NOS
• MW: 197.297201395035
• CID: 5212344
• PubChem ID: 165871714
• Update Time: 2025-06-26

Benzenamine, N-(ethylmethyloxido-λ4-sulfanylidene)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-(ethylmethyloxido-λ4-sulfanylidene)-3-methyl-
• 2060006-19-9
• EN300-329119
• ethyl(methyl)[(3-methylphenyl)imino]-lambda6-sulfanone

• Inchi： 1S/C10H15NOS/c1-4-13(3,12)11-10-7-5-6-9(2)8-10/h5-8H,4H2,1-3H3
• InChI Key： LJXNXSHOVPPAHX-UHFFFAOYSA-N
• SMILES： S(C)(CC)(=NC1C=CC=C(C)C=1)=O

Computed Properties

• Exact Mass: 197.08743528g/mol
• Monoisotopic Mass: 197.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.8Ų

Experimental Properties

• Density: 1.03±0.1 g/cm3(Predicted)
• Boiling Point: 317.2±35.0 °C(Predicted)

Additional information on Benzenamine, N-(ethylmethyloxido-λ4-sulfanylidene)-3-methyl-

Benzenamine, N-(ethylmethyloxido-λ4-sulfanylidene)-3-methyl- (CAS No. 2060006-19-9): A Comprehensive Overview

Benzenamine, N-(ethylmethyloxido-λ4-sulfanylidene)-3-methyl-, identified by the Chemical Abstracts Service Number (CAS No.) 2060006-19-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound, characterized by its unique structural and functional properties, plays a crucial role in the development of novel therapeutic agents and biochemical research tools.

The molecular structure of Benzenamine, N-(ethylmethyloxido-λ4-sulfanylidene)-3-methyl- features a benzene ring substituted with an amine group at the 3-position and an ethylmethyloxido-λ4-sulfanylidene moiety at the nitrogen atom. This distinctive arrangement imparts unique reactivity and binding capabilities, making it a valuable intermediate in synthetic chemistry. The presence of the sulfanylidene group enhances its potential as a ligand in coordination chemistry and as a precursor for more complex molecules.

In recent years, there has been growing interest in the applications of this compound in medicinal chemistry. Researchers have been exploring its potential as a building block for designing new drugs targeting various diseases. The amine group and the sulfanylidene moiety provide multiple sites for functionalization, allowing chemists to tailor the compound's properties for specific biological activities. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and antioxidant properties, which could be harnessed for therapeutic purposes.

The synthesis of Benzenamine, N-(ethylmethyloxido-λ4-sulfanylidene)-3-methyl- is a complex process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and organometallic chemistry, are often employed to construct the desired molecular framework. These methods not only enhance efficiency but also allow for the introduction of additional functional groups, expanding the compound's utility in drug discovery.

One of the most intriguing aspects of this compound is its role in biochemical research. The sulfanylidene group acts as a versatile handle for covalent labeling of biomolecules, enabling researchers to study protein-protein interactions, enzyme mechanisms, and other cellular processes. This capability has been particularly useful in developing probes for imaging techniques and in understanding the dynamics of biological systems at the molecular level.

The pharmacological potential of Benzenamine, N-(ethylmethyloxido-λ4-sulfanylidene)-3-methyl- has also been explored in clinical studies. Preliminary research suggests that certain derivatives may have applications in treating neurological disorders by modulating neurotransmitter activity. Additionally, its structural features make it a candidate for developing antiviral agents, where it could interfere with viral replication by inhibiting key enzymes or binding to viral proteins.

The chemical stability and solubility profile of this compound are critical factors that influence its practical applications. Studies have demonstrated that under appropriate conditions, it can be stored stably for extended periods without degradation. Furthermore, modifications to its structure can enhance its solubility in both aqueous and organic solvents, facilitating its use in various formulation strategies.

In conclusion, Benzenamine, N-(ethylmethyloxido-λ4-sulfanylidene)-3-methyl- (CAS No. 2060006-19-9) is a multifaceted compound with significant potential in pharmaceuticals and biochemical research. Its unique structural features enable diverse applications ranging from drug development to molecular probes. As research continues to uncover new uses for this compound, it is likely to remain a cornerstone in synthetic and medicinal chemistry.